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Compound of Interest

Compound Name:
Desmethylene paroxetine

hydrochloride

Cat. No.: B12278035 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Desmethylene paroxetine hydrochloride, a major metabolite of the

selective serotonin reuptake inhibitor (SSRI) paroxetine, requires careful handling and disposal

due to its potential environmental impact.[1][2] This guide provides a comprehensive, step-by-

step protocol for the safe disposal of desmethylene paroxetine hydrochloride, aligning with

general best practices for pharmaceutical waste management.

Regulatory Framework
In the United States, the Environmental Protection Agency (EPA) regulates the disposal of

hazardous waste under the Resource Conservation and Recovery Act (RCRA). While specific

regulations for desmethylene paroxetine hydrochloride are not explicitly detailed, it is

prudent to handle it with the same level of caution as its parent compound, paroxetine, which is

classified as hazardous waste due to its ecotoxicity.[3][4] All disposal procedures must comply

with federal, state, and local regulations.

Chemical and Physical Properties
Understanding the properties of desmethylene paroxetine hydrochloride is crucial for its

safe handling and disposal. The following table summarizes key quantitative data for both the

metabolite and its parent compound.
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Property
Desmethylene Paroxetine
Hydrochloride

Paroxetine Hydrochloride

CAS Number 1394861-12-1[1] 78246-49-8

Molecular Formula C₁₈H₂₀FNO₃ • HCl[1] C₁₉H₂₀FNO₃ • HCl

Molecular Weight 353.8 g/mol [1] 365.8 g/mol

Melting Point 104-107°C[5] Not available

Solubility
DMSO (Slightly), Methanol

(Slightly)[5]

Freely soluble in methanol,

soluble in ethanol, sparingly

soluble in dichloromethane,

and slightly soluble in water.

Storage Temperature -20°C Freezer[5] Room temperature

Step-by-Step Disposal Protocol
This protocol provides a general framework for the disposal of desmethylene paroxetine
hydrochloride. It is imperative to consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

Waste Identification and Segregation
Classification: Treat all solid and liquid waste containing desmethylene paroxetine
hydrochloride as hazardous chemical waste. This includes pure compounds, contaminated

lab materials (e.g., gloves, weighing paper, pipette tips), and solutions.

Segregation: Do not mix desmethylene paroxetine hydrochloride waste with non-

hazardous waste. Keep it segregated from other chemical waste streams unless approved

by your EHS department to prevent unintended reactions.

Personal Protective Equipment (PPE)
Before handling desmethylene paroxetine hydrochloride for disposal, ensure you are

wearing the appropriate PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[6]

Containment and Labeling
Solid Waste:

Collect in a designated, leak-proof, and sealable container.

Ensure the container is compatible with the chemical.

Liquid Waste:

Use a sealable, shatter-resistant container (e.g., a plastic-coated glass bottle or a high-

density polyethylene bottle).

Do not fill the container to more than 80% capacity to allow for expansion.

Labeling:

Clearly label the waste container with "Hazardous Waste."

List all contents, including "Desmethylene Paroxetine Hydrochloride" and any solvents,

with their approximate concentrations.

Include the date of accumulation.

On-site Storage
Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be under the control of the laboratory personnel and away from general

traffic.
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Ensure secondary containment to prevent spills.

Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for a pickup.

Licensed Contractor: The EHS department will typically coordinate with a licensed hazardous

waste disposal contractor for the final treatment and disposal, which is often incineration for

pharmaceutical waste.[6]

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Experimental Workflow for Waste Preparation
While no specific experimental protocols for the chemical neutralization of desmethylene
paroxetine hydrochloride are readily available, the following workflow outlines the critical

steps for preparing the waste for disposal.
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Caption: Workflow for the preparation and disposal of desmethylene paroxetine
hydrochloride waste.

Signaling Pathway for Disposal Decision-Making
The following diagram illustrates the logical steps and decision points in the proper disposal of

desmethylene paroxetine hydrochloride.
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Caption: Decision-making pathway for desmethylene paroxetine hydrochloride disposal.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of desmethylene paroxetine hydrochloride, thereby minimizing risks to themselves

and the environment. Always prioritize safety and consult with your institution's EHS

professionals for guidance tailored to your specific location and facilities.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12278035?utm_src=pdf-body
https://www.benchchem.com/product/b12278035?utm_src=pdf-body
https://www.benchchem.com/product/b12278035?utm_src=pdf-body
https://www.benchchem.com/product/b12278035?utm_src=pdf-body-img
https://www.benchchem.com/product/b12278035?utm_src=pdf-body
https://www.benchchem.com/product/b12278035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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